{(5Z)-5-[(1,3-diphenyl-1H-pyrazol-4-yl)methylene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}acetic acid

Specification

• CAS No.: 624724-48-7
• Molecular Formula: C21H15N3O3S2
• Molecular Weight: 421.5 g/mol
• IUPAC Name: 2-[(5Z)-5-[(1,3-diphenylpyrazol-4-yl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]acetic acid
• Standard InChI: InChI=1S/C21H15N3O3S2/c25-18(26)13-23-20(27)17(29-21(23)28)11-15-12-24(16-9-5-2-6-10-16)22-19(15)14-7-3-1-4-8-14/h1-12H,13H2,(H,25,26)/b17-11-
• Standard InChI Key: QFQDHIXYDLKLMU-BOPFTXTBSA-N
• Isomeric SMILES: C1=CC=C(C=C1)C2=NN(C=C2/C=C\3/C(=O)N(C(=S)S3)CC(=O)O)C4=CC=CC=C4
• Canonical SMILES: C1=CC=C(C=C1)C2=NN(C=C2C=C3C(=O)N(C(=S)S3)CC(=O)O)C4=CC=CC=C4

Introduction

{(5Z)-5-[(1,3-diphenyl-1H-pyrazol-4-yl)methylene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}acetic acid is a complex organic compound that has garnered significant attention in the field of medicinal chemistry. This compound features a unique combination of pyrazole, thiazolidine, and acetic acid moieties, which contribute to its diverse chemical reactivity and potential biological activities. The presence of these heterocyclic rings suggests that it could be useful in drug design and development, particularly for its potential anti-inflammatory and antimicrobial properties.

Synthesis Methods

The synthesis of {(5Z)-5-[(1,3-diphenyl-1H-pyrazol-4-yl)methylene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}acetic acid typically involves multiple steps, starting from readily available starting materials. A common synthetic route includes:

• Formation of 1,3-diphenyl-1H-pyrazole-4-carboxaldehyde: This can be achieved by reacting acetophenone with phenylhydrazine to form the corresponding hydrazone, followed by treatment with the Vilsmeier-Haack reagent to obtain the formyl derivative.

• Synthesis of the (1,3-diphenyl-1H-pyrazol-4-yl)methylene intermediate: The formyl derivative is then subjected to a Knoevenagel condensation reaction with a suitable thiazolidine derivative to form the desired intermediate.

• Final condensation and cyclization: The intermediate undergoes further condensation and cyclization reactions to yield the final product.

Potential Applications

Given its structural features, {(5Z)-5-[(1,3-diphenyl-1H-pyrazol-4-yl)methylene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}acetic acid is of significant interest in medicinal chemistry. The presence of pyrazole and thiazolidine rings suggests potential anti-inflammatory and antimicrobial activities, which are common properties of compounds containing these moieties.